2-amino-3-(2,3-dibromopyridin-4-yl)propanoic acid dihydrobromide
Overview
Description
2-amino-3-(2,3-dibromopyridin-4-yl)propanoic acid dihydrobromide, also known as 2-A3-2,3-DPPA, is a brominated compound that has been studied for its potential applications in scientific research. It is a member of the pyridine family and has a molecular weight of 390.78 g/mol. The compound has a wide range of applications and has been studied for its potential use in biochemistry, physiology, and other areas.
Scientific Research Applications
2-amino-3-(2,3-dibromopyridin-4-yl)propanoic acid dihydrobromideA is used in a variety of scientific research applications. It has been studied for its potential use in biochemistry, physiology, and other areas. For example, it has been used in studies of the effects of bromination on proteins, as well as in studies of the structure and function of enzymes. It has also been used to study the effects of bromination on the structure of DNA and its ability to bind to other molecules.
Mechanism of Action
2-amino-3-(2,3-dibromopyridin-4-yl)propanoic acid dihydrobromideA is believed to work by binding to specific sites on proteins and other molecules in the body. This binding can affect the structure of the proteins and the way they interact with other molecules. It can also affect the activity of enzymes, which can in turn affect the biochemical and physiological processes in the body.
Biochemical and Physiological Effects
2-amino-3-(2,3-dibromopyridin-4-yl)propanoic acid dihydrobromideA has been studied for its potential effects on biochemical and physiological processes in the body. Studies have shown that it can affect the activity of enzymes, as well as the structure of proteins and DNA. It has also been studied for its potential effects on cell signaling pathways, gene expression, and other processes.
Advantages and Limitations for Lab Experiments
2-amino-3-(2,3-dibromopyridin-4-yl)propanoic acid dihydrobromideA has several advantages for use in lab experiments. It is relatively easy to synthesize and is stable in aqueous solution. It also has a low toxicity and does not produce any toxic byproducts. However, it can be difficult to obtain in large quantities and can be expensive.
Future Directions
Given the potential applications of 2-amino-3-(2,3-dibromopyridin-4-yl)propanoic acid dihydrobromideA, there are many possible future directions for research. These include further studies of its effects on biochemical and physiological processes, as well as its potential use in drug design and development. Other possible future directions include studies of its potential use in cancer research, as well as its potential use in the development of new materials. Additionally, further research could be done on the synthesis of 2-amino-3-(2,3-dibromopyridin-4-yl)propanoic acid dihydrobromideA and other brominated compounds for various applications.
Synthesis Methods
2-amino-3-(2,3-dibromopyridin-4-yl)propanoic acid dihydrobromideA is synthesized through a multi-step process. The first step involves the reaction of 2-amino-3-chloropyridine with 2,3-dibromopyridine in the presence of a base. The resulting product is then reacted with potassium bromide in aqueous solution to yield the desired 2-amino-3-(2,3-dibromopyridin-4-yl)propanoic acid dihydrobromideA dihydrobromide.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-amino-3-(2,3-dibromopyridin-4-yl)propanoic acid dihydrobromide involves the reaction of 2,3-dibromopyridine-4-carboxaldehyde with L-alanine followed by reduction and acidification to yield the final product.", "Starting Materials": [ "2,3-dibromopyridine-4-carboxaldehyde", "L-alanine", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Water" ], "Reaction": [ "Step 1: 2,3-dibromopyridine-4-carboxaldehyde is reacted with L-alanine in ethanol and water to yield 2-amino-3-(2,3-dibromopyridin-4-yl)propanal.", "Step 2: Sodium borohydride is added to the reaction mixture to reduce the aldehyde group to an alcohol group, yielding 2-amino-3-(2,3-dibromopyridin-4-yl)propanol.", "Step 3: The reaction mixture is acidified with hydrochloric acid to protonate the amino group and form the dihydrochloride salt of the product.", "Step 4: The dihydrochloride salt is treated with sodium hydroxide to neutralize the acid and form the dihydrobromide salt of the final product, 2-amino-3-(2,3-dibromopyridin-4-yl)propanoic acid dihydrobromide." ] } | |
CAS RN |
2742652-30-6 |
Molecular Formula |
C8H10Br4N2O2 |
Molecular Weight |
485.8 |
Purity |
95 |
Origin of Product |
United States |
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